Methyl 2,6-difluoroisonicotinate

• IUPAC Name: methyl 2,6-difluoropyridine-4-carboxylate
• InChI: InChI=1S/C7H5F2NO2/c1-12-7(11)4-2-5(8)10-6(9)3-4/h2-3H,1H3
• InChI Key: OYIVDZYHHVQCSR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC(=C1)F)F
• Molecular Formula: C7H5F2NO2
• Molecular Weight: 173.12 g/mol

Description

“Methyl 2,6-difluoroisonicotinate” is a chemical compound with the molecular formula C7H5F2NO2. It has a molecular weight of 173.12.

Molecular Structure Analysis

The molecular structure of “Methyl 2,6-difluoroisonicotinate” consists of seven carbon atoms, five hydrogen atoms, two fluorine atoms, one nitrogen atom, and two oxygen atoms. Detailed structural analysis such as NMR, HPLC, LC-MS, UPLC & more can be performed for more insights.

Scientific Research Applications

1. Catalysis and Chemical Synthesis

• Sonochemical Synthesis of Nano-Particles: A study by Jamei, Ranjbar, and Eliassi (2017) discusses the sonochemical synthesis of vanadium complex nano-particles using 2,6-pyridinediammonium and 2,6-pyridinedicarboxylate, demonstrating a method for producing catalysts for the selective preparation of methylal or dimethoxymethane (Jamei, Ranjbar, & Eliassi, 2017).
• Catalytic Methylation of Phenol: Mathew et al. (2002) conducted a study on catalytic methylation of phenol, revealing the synergistic effect of Cu and Co in the Cu-Co-Fe2O4 ferrospinel system and its application in producing methylated products like 2,6-xylenol (Mathew et al., 2002).

2. Environmental Applications

• Degradation of Pollutants: Studies by Meng, Song, and Sun (2009), and by Wang et al. (2005), focus on the photocatalytic and sonocatalytic degradation of pollutants like methyl orange, highlighting the efficiency of nano-TiO2 and titanium dioxide catalysts in degrading these compounds (Meng, Song, & Sun, 2009); (Wang et al., 2005).

3. Spectroscopy and Physical Chemistry

• Spectroscopic Studies: Zhu, Kjaergaard, and Henry (1997) conducted a study on CH-stretching overtone spectra and internal methyl rotation in 2,6-difluorotoluene, providing insights into the molecular structure and behavior in different states (Zhu, Kjaergaard, & Henry, 1997).
• Vibrational Analysis of Complexes: Longarte et al. (2000) examined the isomer structures and vibrational assignment of the methyl-p-aminobenzoate(H2O)1 complex, enhancing understanding of molecular interactions and structures (Longarte et al., 2000).

Safety and Hazards

The safety data sheet for “Methyl 2,6-difluoroisonicotinate” indicates that it may cause skin irritation and serious eye irritation. It’s important to handle this compound with appropriate safety measures, including wearing protective gloves, eye protection, and face protection.